Cas no 1247487-90-6 (N-(4-fluorophenyl)piperidin-3-amine)

• Product Name: N-(4-fluorophenyl)piperidin-3-amine
• CAS No: 1247487-90-6
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6031973
• PubChem ID: 21931700
• Update Time: 2025-10-28

N-(4-fluorophenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)piperidin-3-amine
• 3-Piperidinamine, N-(4-fluorophenyl)-
• CS-0304745
• 1247487-90-6
• EN300-5037267
• AKOS010904999

• Inchi： 1S/C11H15FN2/c12-9-3-5-10(6-4-9)14-11-2-1-7-13-8-11/h3-6,11,13-14H,1-2,7-8H2
• InChI Key： XIJMUMJDROVEPF-UHFFFAOYSA-N
• SMILES： N1CCCC(NC2=CC=C(F)C=C2)C1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±37.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(4-fluorophenyl)piperidin-3-amine

N-(4-Fluorophenyl)Piperidin-3-Amine: A Comprehensive Overview

N-(4-Fluorophenyl)Piperidin-3-Amine, also known by its CAS registry number 1247487-90-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and potential applications in drug design. The molecule consists of a piperidine ring substituted with an amino group at the 3-position and a fluorophenyl group at the 4-position, making it a unique structure with promising biological activities.

The synthesis of N-(4-Fluorophenyl)Piperidin-3-Amine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which align with the growing emphasis on green chemistry. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yields and purity of the final product.

One of the most notable applications of this compound is in the field of medicinal chemistry. Studies have shown that N-(4-Fluorophenyl)Piperidin-3-Amine exhibits potent activity against several disease targets, including neurodegenerative disorders and cancer. For instance, recent research has demonstrated its ability to modulate key enzymes involved in Alzheimer's disease, suggesting its potential as a therapeutic agent. Additionally, its role as a building block in drug discovery has been highlighted in numerous publications, where it serves as a precursor for more complex bioactive molecules.

The pharmacokinetic properties of N-(4-Fluorophenyl)Piperidin-3-Amine have also been extensively studied. Preclinical studies indicate that the compound has favorable absorption and bioavailability profiles, making it an attractive candidate for further development. However, its metabolism and toxicity profiles require thorough investigation to ensure safety for human use.

In terms of structural modifications, scientists have explored various substitutions on the piperidine ring to enhance the compound's bioactivity and selectivity. For example, introducing electron-withdrawing groups at specific positions has been shown to improve binding affinity to target proteins. These modifications are part of ongoing efforts to design more effective drugs with fewer side effects.

Moreover, computational chemistry has played a pivotal role in understanding the interactions between N-(4-Fluorophenyl)Piperidin-3-Amine and its biological targets. Molecular docking studies have provided insights into the binding modes and key residues involved in these interactions, guiding further optimization of the compound's structure.

In conclusion, N-(4-Fluorophenyl)Piperidin-3-Amine (CAS No. 1247487-90-6) is a versatile compound with significant potential in drug discovery and development. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in addressing unmet medical needs. Continued research into its properties and applications will undoubtedly contribute to the advancement of therapeutic interventions across various disease areas.